Cas no 1805102-84-4 (Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate)

Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate is a synthetic organic compound with notable stability and reactivity. Its trifluoromethyl substituents confer enhanced thermal and chemical resistance, while the methoxy group offers a versatile functional group for further transformations. This compound is particularly valuable in the synthesis of advanced materials, pharmaceuticals, and agrochemicals due to its unique structural properties and potential for various transformations.
Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate structure
1805102-84-4 structure
Product Name:Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate
CAS No:1805102-84-4
MF:C12H10F6O3
MW:316.19642496109
CID:4959761
Update Time:2025-10-31

Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate
    • Inchi: 1S/C12H10F6O3/c1-3-21-10(19)6-4-7(11(13,14)15)9(20-2)8(5-6)12(16,17)18/h4-5H,3H2,1-2H3
    • InChI Key: PODQDWAMHQBKNJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)OCC)C=C(C(F)(F)F)C=1OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 341
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.5

Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015002769-1g
Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate
1805102-84-4 97%
1g
1,445.30 USD 2021-06-21
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